
4-(4-Chlorophenyl)cyclohexanecarboxylic acid
molecular structure and weight

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:

4-(4-

Chlorophenyl)cyclohexanecarboxy

lic acid

CAS No.: 95233-37-7

Cat. No.: B104294

Get Quote

An In-depth Technical Guide to 4-(4-Chlorophenyl)cyclohexanecarboxylic acid: Molecular

Structure, Properties, and Synthetic Considerations

Authored by: A Senior Application Scientist
This guide provides a comprehensive technical overview of 4-(4-
chlorophenyl)cyclohexanecarboxylic acid, a pivotal chemical intermediate in

pharmaceutical synthesis. Intended for researchers, scientists, and professionals in drug

development, this document delves into the compound's molecular characteristics,

physicochemical properties, and synthetic methodologies, with a focus on the practical

application and scientific rationale behind its use.

Introduction: A Key Building Block in Medicinal
Chemistry
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4-(4-Chlorophenyl)cyclohexanecarboxylic acid is a substituted cyclohexanecarboxylic acid

derivative of significant interest in the pharmaceutical industry. Its structural framework,

featuring a cyclohexane ring linked to a chlorophenyl group and a carboxylic acid moiety,

makes it a versatile precursor for the synthesis of complex molecular architectures. Most

notably, it serves as a critical starting material in the production of Atovaquone, an antimalarial

and antipneumocystic medication.[1][2][3] The stereochemistry of the cyclohexane ring,

particularly the trans-isomer, is crucial for its utility in the synthesis of Atovaquone, highlighting

the importance of stereochemical control in its production.[3]

Molecular Structure and Physicochemical
Properties
The molecular integrity and purity of 4-(4-chlorophenyl)cyclohexanecarboxylic acid are

paramount for its successful application in pharmaceutical manufacturing. A thorough

understanding of its chemical and physical properties is therefore essential.

Molecular Formula and Weight
The chemical formula for 4-(4-chlorophenyl)cyclohexanecarboxylic acid is C₁₃H₁₅ClO₂, and

its molecular weight is 238.71 g/mol .[1][4][5]

Structural Representation
The molecule consists of a cyclohexane ring substituted with a 4-chlorophenyl group and a

carboxylic acid. The relative orientation of the substituents on the cyclohexane ring gives rise to

cis and trans isomers.

Caption: 2D structure of 4-(4-Chlorophenyl)cyclohexanecarboxylic acid.

Physicochemical Data
A summary of the key physicochemical properties is presented in the table below. These

parameters are critical for handling, storage, and reaction setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b104294/docs?utm_src=pdf-body#4-4-chlorophenyl-cyclohexanecarboxylic-acid-molecular-structure-and-weight
https://www.benchchem.com/product/b193661
https://www.nbinno.com/?news/gp-exploring-trans-4-4-chlorophenylcyclohexanecarboxylic-acid-applications-and-synthesis
https://www.benchchem.com/product/b601226
https://www.benchchem.com/product/b601226
https://www.benchchem.com/product/b104294/docs?utm_src=pdf-body#4-4-chlorophenyl-cyclohexanecarboxylic-acid-molecular-structure-and-weight
https://www.benchchem.com/product/b104294/docs?utm_src=pdf-body#4-4-chlorophenyl-cyclohexanecarboxylic-acid-molecular-structure-and-weight
https://www.benchchem.com/product/b193661
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3216312.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3216312.aspx
https://www.benchchem.com/product/b104294/docs?utm_src=pdf-body#4-4-chlorophenyl-cyclohexanecarboxylic-acid-molecular-structure-and-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₃H₁₅ClO₂ [1][4]

Molecular Weight 238.71 g/mol [1][4][5]

Appearance
White to off-white crystalline

powder
[1][3]

Melting Point 252-262 °C [1][3]

Boiling Point 387.1 °C at 760 mmHg [2]

Density ~1.225 g/cm³ at 25 °C [1][3]

Solubility
Low solubility in water; slightly

soluble in alcohols.
[3]

CAS Number 49708-81-8 (trans-isomer) [1][2]

Synthesis and Mechanistic Considerations
The synthesis of 4-(4-chlorophenyl)cyclohexanecarboxylic acid can be achieved through

various routes. A commonly employed method involves the Friedel-Crafts reaction, which is

valued for its efficiency in forming carbon-carbon bonds between aromatic and aliphatic

moieties.

Synthetic Pathway Overview
A prevalent synthetic strategy involves the Friedel-Crafts alkylation of chlorobenzene with a

cyclohexene derivative, followed by oxidation. An alternative approach involves the reaction of

4-chlorobenzaldehyde with cyclohexanone.[2] The choice of synthetic route often depends on

factors such as starting material availability, desired isomer purity, and scalability.
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Friedel-Crafts Alkylation Route

Aldol Condensation Route

Cyclohexanecarboxylic acid derivative + Chlorobenzene Friedel-Crafts Alkylation
(Lewis Acid Catalyst, e.g., AlCl₃)

4-(4-chlorophenyl)cyclohexanone
(Intermediate)

Oxidation
(e.g., KMnO₄ or CrO₃) 4-(4-Chlorophenyl)cyclohexanecarboxylic acid

4-Chlorobenzaldehyde + Cyclohexanone Aldol Condensation Intermediate Adduct Hydrogenation & Carboxylation

Click to download full resolution via product page

Caption: High-level overview of synthetic routes to the target compound.

Detailed Experimental Protocol: Friedel-Crafts Approach
The following protocol is a representative example of the synthesis of 4-(4-
chlorophenyl)cyclohexanecarboxylic acid.

Materials:

Cyclohexanecarboxylic acid

Thionyl chloride

Chlorobenzene

Anhydrous aluminum chloride (AlCl₃)

Potassium permanganate (KMnO₄)

Sodium hydroxide

Hydrochloric acid

Appropriate organic solvents (e.g., dichloromethane, diethyl ether)
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Procedure:

Acid Chloride Formation: Convert cyclohexanecarboxylic acid to its corresponding acid

chloride by reacting it with thionyl chloride. This step activates the carboxylic acid for the

subsequent Friedel-Crafts reaction.

Friedel-Crafts Acylation: In a moisture-free environment, slowly add the cyclohexanecarbonyl

chloride to a suspension of anhydrous aluminum chloride in chlorobenzene. The Lewis acid

catalyst (AlCl₃) facilitates the electrophilic attack of the acylium ion on the chlorobenzene

ring.

Workup: After the reaction is complete, quench the reaction mixture by carefully pouring it

over ice and hydrochloric acid. This step decomposes the aluminum chloride complex.

Extract the organic product with a suitable solvent.

Oxidation: The resulting ketone intermediate is then oxidized to the carboxylic acid using a

strong oxidizing agent like potassium permanganate in a basic solution.

Purification: Acidify the reaction mixture to precipitate the crude 4-(4-
chlorophenyl)cyclohexanecarboxylic acid. The product can be further purified by

recrystallization to achieve the desired purity, which is often greater than 99.0%.[1]

Rationale: The Friedel-Crafts reaction is a robust method for aryl-alkyl bond formation. The

subsequent oxidation is a standard transformation to introduce the carboxylic acid functionality.

Control of reaction conditions, particularly temperature and moisture, is critical to minimize side

reactions and maximize yield.

Isomeric Considerations and Purity
For pharmaceutical applications, particularly in the synthesis of Atovaquone, the trans-isomer

of 4-(4-chlorophenyl)cyclohexanecarboxylic acid is the desired stereoisomer.[3] Therefore,

methods to control and separate the cis and trans isomers are crucial. High-purity grades of

this compound may specify a cis-isomer content of ≤1.5%.[3] Isomer separation can be

achieved through techniques such as recrystallization or chiral column chromatography.[1]

Safety and Handling
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As with any chemical reagent, proper safety precautions must be observed when handling 4-
(4-chlorophenyl)cyclohexanecarboxylic acid.

Hazards: It may cause skin and eye irritation, and potentially respiratory irritation.[6][7]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, chemical safety

goggles, and a lab coat.[6][7] Work in a well-ventilated area or use a fume hood.[7]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[1][8]

In case of exposure:

Skin contact: Wash off immediately with plenty of soap and water.[7]

Eye contact: Rinse immediately with plenty of water for at least 15 minutes.[7]

Inhalation: Move to fresh air.[7]

Seek medical attention if irritation or other symptoms persist.[7]

Conclusion
4-(4-Chlorophenyl)cyclohexanecarboxylic acid is a fundamentally important intermediate in

the synthesis of valuable active pharmaceutical ingredients. Its molecular structure and

physicochemical properties dictate its reactivity and handling requirements. A thorough

understanding of its synthesis, with careful consideration of isomeric purity, is essential for its

effective use in drug development and manufacturing. This guide provides a foundational

understanding for researchers and scientists working with this key chemical entity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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